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molecular formula C10H11IN2 B8448875 3-Iodo-2-isopropyl-pyrazolo[1,5-a]pyridine

3-Iodo-2-isopropyl-pyrazolo[1,5-a]pyridine

Cat. No. B8448875
M. Wt: 286.11 g/mol
InChI Key: FYZMHOKZKVMQAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07585875B2

Procedure details

2-Isopropyl-pyrazolo[1,5-a]pyridine (18.42 g, 115 mmol) and N-iodosuccinimide (28.45 g, 126 mmol) were dissolved in a mixture of 1,2-dichloroethane (300 ml) and tetrahydrofuran (300 ml). The mixture was stirred at reflux for 18 hours. The mixture was cooled and concentrated in vacuo. The crude material was purified by silica gel flash chromatography (0 to 20% ethyl acetate in hexanes) to give 30.9 g (94%) of 3-iodo-2-isopropyl-pyrazolo[1,5-a]pyridine. 1H-NMR (250 MHz, CDCl3) δ 8.36 (d, J=7.0 Hz, 1H), 7.36 (d, J=9.0 Hz, 1H), 7.12 (t, J=7.9 Hz, 1H), 6.67 (t, J=7.6 Hz, 1H), 3.20 (sept, J=7.0 Hz, 1H), 1.37 (d, J=6.8 Hz, 6H).
Quantity
18.42 g
Type
reactant
Reaction Step One
Quantity
28.45 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH:1]([C:4]1[CH:12]=[C:7]2[CH:8]=[CH:9][CH:10]=[CH:11][N:6]2[N:5]=1)([CH3:3])[CH3:2].[I:13]N1C(=O)CCC1=O>ClCCCl.O1CCCC1>[I:13][C:12]1[C:4]([CH:1]([CH3:3])[CH3:2])=[N:5][N:6]2[CH:11]=[CH:10][CH:9]=[CH:8][C:7]=12

Inputs

Step One
Name
Quantity
18.42 g
Type
reactant
Smiles
C(C)(C)C1=NN2C(C=CC=C2)=C1
Name
Quantity
28.45 g
Type
reactant
Smiles
IN1C(CCC1=O)=O
Name
Quantity
300 mL
Type
solvent
Smiles
ClCCCl
Name
Quantity
300 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 18 hours
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude material was purified by silica gel flash chromatography (0 to 20% ethyl acetate in hexanes)

Outcomes

Product
Name
Type
product
Smiles
IC=1C(=NN2C1C=CC=C2)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 30.9 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 93.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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